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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the experimental and

theoretical investigation of the Kondo effect in samarium sulfide (SmS). Samarium sulfide is

a fascinating material that exhibits a pressure-induced semiconductor-to-metal transition,

offering a rich platform to study strongly correlated electron systems and the intricate physics of

the Kondo effect. This document details the key experimental protocols, presents quantitative

data in a structured format, and provides conceptual diagrams to illustrate the underlying

physical processes.

Introduction to the Kondo Effect in Samarium
Sulfide
Samarium sulfide in its ambient pressure, "black" phase is a semiconductor with a narrow

band gap.[1] Under the application of hydrostatic pressure of around 0.65 GPa, it undergoes a

dramatic isostructural phase transition to a metallic "golden" phase.[1] This transition is

characterized by a significant volume collapse and a change in the valence state of the

samarium ions from Sm²⁺ towards Sm³⁺. It is in this metallic phase, particularly at low

temperatures, that SmS exhibits Kondo-like behavior.[1]

The Kondo effect is a many-body phenomenon that arises from the interaction between

localized magnetic moments and a sea of conduction electrons in a metal.[2][3] In the case of

metallic SmS, the localized magnetic moments are associated with the 4f electrons of the
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samarium ions. As the temperature is lowered, the conduction electrons form a screening cloud

around these local moments, leading to an increase in electrical resistivity. This characteristic

logarithmic increase in resistivity with decreasing temperature is a hallmark of the Kondo effect.

[2][3] Further cooling leads to the formation of a "Kondo resonance" at the Fermi level, a sharp

feature in the density of states that significantly influences the material's electronic and thermal

properties.[2]

Experimental Investigation of the Kondo Effect in
SmS
The study of the Kondo effect in samarium sulfide relies on a suite of experimental techniques

capable of probing its electrical, magnetic, and thermal properties under varying conditions of

temperature and pressure.

Key Experimental Techniques and Protocols
This section outlines the detailed methodologies for the primary experiments used to

characterize the Kondo effect in SmS.

2.1.1. High-Pressure Four-Probe Resistivity Measurement

This technique is crucial for inducing the metallic phase in SmS and observing the

characteristic temperature dependence of resistivity associated with the Kondo effect.

Sample Preparation: High-quality single crystals of SmS are synthesized, typically by

reacting samarium metal with sulfur vapor in a sealed quartz ampoule at high temperatures

(e.g., 500–1350 K), followed by annealing in tantalum crucibles at higher temperatures (e.g.,

1500–2400 K).[4] The resulting crystals are then cleaved or cut to a suitable size for the

pressure cell.

Pressure Cell and Electrical Contacts: A diamond anvil cell (DAC) is commonly used to

generate high pressures.[5][6] Four thin electrical leads, typically made of gold or platinum,

are attached to the sample in a four-probe configuration to eliminate contact resistance. This

can be achieved using techniques like focused ion beam (FIB) lithography to deposit

ultrathin leads directly onto the diamond anvil and the sample.[5]
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Pressure Medium: A pressure-transmitting medium, such as a noble gas (e.g., neon or

helium) or a liquid (e.g., a mixture of fluorinert), is loaded into the DAC to ensure hydrostatic

or quasi-hydrostatic pressure on the sample.[5]

Measurement Procedure:

The DAC containing the sample is placed in a cryostat capable of reaching low

temperatures (typically down to a few Kelvin or even millikelvin).

A constant DC or low-frequency AC current is passed through the outer two probes.

The voltage drop across the inner two probes is measured using a high-impedance

voltmeter or a lock-in amplifier.

The resistance is calculated using Ohm's law.

Measurements are performed as a function of temperature at various fixed pressures. The

pressure is determined in situ using the ruby fluorescence method.

Data Analysis: The resistivity is plotted as a function of temperature (often on a logarithmic

scale) to identify the characteristic Kondo minimum and the subsequent logarithmic increase

at lower temperatures.

2.1.2. Magnetic Susceptibility Measurement (SQUID Magnetometry)

Magnetic susceptibility measurements provide insight into the magnetic state of the samarium

ions and the screening of their magnetic moments by conduction electrons. A Superconducting

Quantum Interference Device (SQUID) magnetometer is the instrument of choice due to its

exceptional sensitivity.[7][8]

Sample Preparation: A small, well-characterized single crystal or powdered sample of SmS

is used. For pressure-dependent measurements, the sample is loaded into a miniature

pressure cell compatible with the SQUID magnetometer.

Measurement Procedure:
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The sample is mounted in a sample holder (e.g., a gelatin capsule or a straw) and inserted

into the SQUID magnetometer.

The system is cooled to the desired starting temperature.

A small external magnetic field (typically on the order of a few Oersted) is applied.

The magnetic moment of the sample is measured as a function of temperature, typically in

both zero-field-cooled (ZFC) and field-cooled (FC) modes.

To obtain the magnetic susceptibility, the measured magnetic moment is divided by the

applied magnetic field and the sample mass.

Data Analysis: The temperature dependence of the magnetic susceptibility is analyzed. In

the Kondo regime, the screening of the local moments leads to a deviation from the Curie-

Weiss behavior expected for free magnetic moments. At very low temperatures, the

susceptibility is expected to saturate to a constant value, indicative of the formation of a non-

magnetic singlet ground state.

2.1.3. Specific Heat Measurement (PPMS)

Specific heat measurements are a powerful tool to probe the low-energy excitations of the

electron system and can reveal the enhanced density of states at the Fermi level associated

with the Kondo resonance. A Physical Property Measurement System (PPMS) with a heat

capacity option is commonly employed.[9][10]

Sample Preparation: A small, thin sample with a flat surface is prepared to ensure good

thermal contact with the calorimeter platform. A small amount of thermal grease (e.g.,

Apiezon N grease) is used to mount the sample.[11]

Measurement Procedure:

An addenda measurement is first performed to determine the heat capacity of the sample

platform and the grease.

The sample is then mounted on the platform, and the total heat capacity is measured.
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The measurement is performed using a relaxation method, where a small heat pulse is

applied to the sample, and the subsequent temperature relaxation is monitored.[9][10]

The heat capacity is calculated from the analysis of the relaxation curve.

Measurements are conducted over a range of low temperatures. For pressure-dependent

studies, a specialized pressure cell compatible with the PPMS is required.

Data Analysis: The electronic contribution to the specific heat is extracted by subtracting the

phonon contribution (which follows a T³ dependence at low temperatures). The electronic

specific heat coefficient, γ (C/T as T approaches 0), is a key parameter. In a Kondo system, γ

is significantly enhanced compared to a normal metal, reflecting the high density of states of

the Kondo resonance.

Quantitative Data Summary
The following tables summarize key quantitative data related to the Kondo effect in samarium
sulfide, compiled from various experimental studies.
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Parameter Value
Experimental
Technique

Reference

Semiconductor-to-

Metal Transition

Pressure

~0.65 GPa Resistivity [1]

Onset of Kondo-like

Resistivity Increase

Below ~50 K in the

metallic phase
Resistivity [1]

Magnetic Transition

Temperature

(Antiferromagnetic)

~1.8 GPa at low

temperatures

Magnetic

Susceptibility
[12]

Calculated Activation

Energy at Ambient

Pressure

Varies with model
Theoretical

Calculation
[13][14]

Calculated Magnetic

Susceptibility at

Ambient Pressure

Varies with model
Theoretical

Calculation
[13][14]

Table 1: Key Physical Parameters for the Kondo Effect in SmS.

Pressure (GPa)
Temperature Range for
Kondo Resistivity

Key Observations

> 0.65 < 50 K

Appearance of a resistivity

minimum followed by a

logarithmic increase.

~1.8 < 10 K
Onset of antiferromagnetic

ordering.[12]

> 4 Low Temperatures
Transition to a Fermi-liquid

state.

Table 2: Pressure and Temperature Regimes for Kondo-related Phenomena in SmS.
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Visualizing the Core Concepts
Diagrams generated using the DOT language provide a clear visualization of the complex

relationships and workflows involved in the investigation of the Kondo effect in SmS.

Experimental Workflow
The following diagram illustrates the typical workflow for synthesizing and characterizing SmS

single crystals to study the Kondo effect.
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Caption: Workflow for the synthesis and investigation of the Kondo effect in SmS.
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The Kondo Screening Mechanism
This diagram illustrates the fundamental interaction between a localized 4f electron and

conduction electrons that gives rise to the Kondo effect.
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Caption: The mechanism of Kondo screening and its observable consequences.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b083626?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


f-d Hybridization and the Kondo Lattice
In a concentrated system like SmS, the individual Kondo sites interact, forming a "Kondo

lattice." The hybridization between the localized 4f orbitals and the itinerant d-band electrons is

a key aspect of this phenomenon.

Electronic Bands

f-d Hybridization Resulting State

Localized 4f Band
(Narrow) Hybridization

Conduction d-Band
(Broad)

Hybridized Bands Formation of
Heavy Fermions

Click to download full resolution via product page

Caption: Schematic of f-d hybridization leading to the formation of heavy fermions.

Conclusion
The investigation of the Kondo effect in samarium sulfide provides a unique window into the

complex interplay of pressure, valence fluctuations, and strong electron correlations. The

experimental techniques detailed in this guide, coupled with theoretical modeling, are essential

for unraveling the rich physics of this material. The provided data and diagrams serve as a

foundational resource for researchers entering this exciting field and for professionals seeking

to understand the fundamental properties of advanced materials. Further research, particularly

at the nanoscale and in thin-film geometries, promises to uncover even more intriguing

phenomena and potential applications for samarium sulfide and other Kondo systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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